Cas no 53206-94-3 (6-methyl-3-(propan-2-yl)-2-propoxybenzoic acid)

• Product Name: 6-methyl-3-(propan-2-yl)-2-propoxybenzoic acid
• CAS No: 53206-94-3
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1581026
• PubChem ID: 40660
• Update Time: 2025-04-21

6-methyl-3-(propan-2-yl)-2-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(propan-2-yl)-2-propoxybenzoic acid
• 3-Isopropyl-6-methyl-2-propoxybenzoic acid
• benzoic acid, 6-methyl-3-(1-methylethyl)-2-propoxy-
• 3-Propoxy-p-cymene-2-carboxylic acid
• 6-methyl-3-propan-2-yl-2-propoxybenzoic acid
• BRN 2373682
• Benzoic acid, 3-isopropyl-2-propoxy-6-methyl-
• DTXSID30201280
• p-CYMENE-2-CARBOXYLIC ACID, 3-PROPOXY-
• 53206-94-3

• Inchi： 1S/C14H20O3/c1-5-8-17-13-11(9(2)3)7-6-10(4)12(13)14(15)16/h6-7,9H,5,8H2,1-4H3,(H,15,16)
• InChI Key： FUKGUAVFRQEKLQ-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(C(=O)O)=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53